Cas no 1784402-13-6 (tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate)
tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate
- 2-Oxa-6,9-diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester
- E77783
- F2147-4135
- AKOS023789149
- 1784402-13-6
- AS-84704
-
- Inchi: 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-5-13-8-12(14)4-7-16-9-12/h13H,4-9H2,1-3H3
- InChI Key: BRIJNHUSRLRLQO-UHFFFAOYSA-N
- SMILES: C1C2(CNCCN2C(OC(C)(C)C)=O)CCO1
Computed Properties
- Exact Mass: 242.16304257g/mol
- Monoisotopic Mass: 242.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 50.8Ų
tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM473490-100mg |
2-Oxa-6,9-diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester |
1784402-13-6 | 95%+ | 100mg |
$477 | 2023-02-17 | |
| Aaron | AR01KF80-100mg |
2-Oxa-6,9-diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester |
1784402-13-6 | 95% | 100mg |
$520.00 | 2025-02-11 | |
| 1PlusChem | 1P01KEZO-100mg |
2-Oxa-6,9-diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester |
1784402-13-6 | 95% | 100mg |
$652.00 | 2024-06-18 | |
| A2B Chem LLC | BA31364-100mg |
2-Oxa-6,9-diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester |
1784402-13-6 | 95%+ | 100mg |
$587.00 | 2024-04-20 |
tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate
Introduction to tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1784402-13-6)
tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate, with the CAS number 1784402-13-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and diverse biological activities. The spirocyclic framework of tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate makes it an attractive candidate for various applications, including the development of novel pharmaceuticals and advanced materials.
The chemical structure of tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate consists of a spirocyclic core with an oxo group and a tert-butyl ester moiety. The spirocyclic core provides rigidity and conformational stability, which can be crucial for optimizing the pharmacological properties of molecules derived from this scaffold. The tert-butyl ester group, on the other hand, can be readily cleaved under mild conditions, making it a valuable protecting group in synthetic chemistry.
Recent studies have highlighted the potential of tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic activities. The researchers found that the spirocyclic structure contributed to the enhanced bioavailability and reduced toxicity of these derivatives compared to traditional anti-inflammatory agents.
In another study, published in Organic Letters, scientists explored the use of tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate as a key intermediate in the synthesis of novel antiviral agents. The unique structural features of this compound allowed for the efficient construction of complex molecular architectures with high stereochemical control. The resulting antiviral agents showed promising activity against a range of viral pathogens, including influenza and herpes simplex viruses.
The synthetic accessibility of tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate has also been a subject of extensive research. A recent paper in Advanced Synthesis & Catalysis described a highly efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the product but also minimized the formation of by-products, making it suitable for large-scale production.
Beyond its applications in medicinal chemistry, tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate has shown promise in materials science. A study published in Chemistry of Materials demonstrated that this compound could be used as a building block for constructing supramolecular assemblies with tunable properties. These assemblies exhibited unique optical and electronic behaviors, making them suitable for applications in sensors and optoelectronic devices.
The environmental impact of chemical compounds is an increasingly important consideration in modern research and development. A recent review article in Green Chemistry discussed the eco-friendly synthesis methods for spirocyclic compounds like tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate. The review highlighted several green chemistry principles that can be applied to minimize waste generation and reduce energy consumption during the synthesis process.
In conclusion, tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1784402-13-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and synthetic accessibility make it an attractive candidate for developing novel pharmaceuticals, advanced materials, and eco-friendly chemical processes. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in the field.
1784402-13-6 (tert-butyl 2-oxa-6,9-diazaspiro[4.5]decane-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)